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Compound of Interest

Benzyl N-
Compound Name: o
ethoxycarbonyliminocarbamate

Cat. No.: B149097

Disclaimer: Extensive searches of chemical databases and the scientific literature did not yield
any information for a compound named "Benzyl N-ethoxycarbonyliminocarbamate." This
suggests that the name is likely non-standard, refers to a hypothetical compound, or is a
misnomer. This guide will instead provide a comprehensive overview of the solubility and
stability of a closely related and well-characterized compound: Benzyl Carbamate. The
information presented herein is intended for researchers, scientists, and drug development
professionals.

Introduction to Benzyl Carbamate

Benzyl carbamate (Cbz-NHZ2) is an organic compound with the chemical formula
CeHsCH20C(O)NHe2.[1] It is the ester of carbamic acid and benzyl alcohol and presents as a
white solid.[1][2] In organic synthesis, it is frequently utilized as a protected form of ammonia,
particularly in the synthesis of primary amines.[1] The benzyloxycarbonyl (Cbz or Z) group is a
common amine-protecting group in peptide synthesis.[3][4] Understanding the solubility and
stability of this compound is crucial for its application in synthetic chemistry and drug
development.

Physicochemical Properties

A summary of the key physicochemical properties of Benzyl Carbamate is provided in the table
below.
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Property Value Reference(s)
Molecular Formula CsHoNO:2

Molecular Weight 151.16 g/mol

Appearance White to off-white solid/flakes [31[5]

Melting Point 86-89 °C [5]

N ] 318.7 °C at 760 mmHg
Boiling Point . [5]
(estimated)

Density ~1.17-1.20 g/cm3 [5]1[6]

Solubility Profile

Benzyl carbamate is described as being soluble in various organic solvents and moderately
soluble in water.[1] The presence of the polar carbamate group allows for hydrogen bonding,
contributing to its slight aqueous solubility, while the benzyl group imparts significant nonpolar
character, leading to good solubility in organic media.

Quantitative Solubility Data

Solvent Solubility Temperature Reference(s)

Moderately soluble;

Water 37°C [1][3]
68.02 g/L
Chloroform Soluble Not specified [51[7]
Methanol Soluble Not specified [51[7]
N,N-
Dimethylformamide Soluble Not specified [7]
(DMF)
Dichloromethane N
Soluble Not specified [7]
(DCM)
Benzene Moderately soluble Not specified [31[7]
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Factors Influencing Solubility

Polarity: The "like dissolves like" principle is applicable. Benzyl carbamate's solubility is
highest in polar aprotic and protic organic solvents that can interact with both its polar
carbamate moiety and nonpolar benzyl group.

Temperature: Generally, the solubility of solid organic compounds in liquid solvents increases
with temperature.

pH: The carbamate group is largely neutral and does not have a readily ionizable proton, so
its solubility is not expected to change significantly within a typical aqueous pH range.

Stability Profile

Carbamates are generally considered to be chemically and proteolytically stable functional

groups, which is why they are often used as isosteres for amide bonds in drug design.[2][8]

Their stability is attributed to the resonance between the amide and ester functionalities.[8]

General Stability Characteristics

Thermal Stability: Benzyl carbamate is a solid with a relatively high melting point, indicating
good thermal stability under standard conditions.

Hydrolytic Stability: Carbamates are more stable to hydrolysis than esters but can be
cleaved under strong acidic or basic conditions.[2] The hydrolysis of N-monosubstituted
carbamates under basic conditions can proceed through the formation of an isocyanate
intermediate.[8]

Photostability: While no specific photostability studies for benzyl carbamate were found,
aromatic compounds can be susceptible to degradation upon exposure to UV light.
Photostability testing is recommended for formulations intended for light exposure.

Oxidative Stability: The benzylic position can be susceptible to oxidation.[9] However, the
carbamate group itself is relatively stable to oxidation.

Experimental Protocols
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Determination of Aqueous Solubility (Shake-Flask
Method)

This is a standard method for determining the solubility of a compound in an aqueous medium.

Preparation: Add an excess amount of benzyl carbamate to a known volume of purified
water in a sealed vial.

Equilibration: Agitate the vial at a constant temperature (e.g., 25 °C or 37 °C) for a sufficient
period (e.g., 24-48 hours) to ensure equilibrium is reached.

Phase Separation: Allow the suspension to settle. If necessary, centrifuge or filter the sample
to separate the undissolved solid from the saturated solution.

Quantification: Withdraw a known volume of the clear supernatant. Analyze the
concentration of benzyl carbamate using a validated analytical method, such as High-
Performance Liquid Chromatography (HPLC) with UV detection.

Calculation: The solubility is reported in units such as mg/mL or mol/L.

Stability Testing Protocol (ICH Guideline Approach)

Stability studies are essential to determine the shelf-life of a substance and identify potential

degradation products.[10][11]

Sample Preparation: Prepare samples of benzyl carbamate, both as a solid and in relevant
solutions.

Storage Conditions: Store the samples in controlled environmental chambers under various
conditions as per ICH guidelines (e.g., long-term at 25°C/60% RH and accelerated at
40°C/75% RH).[12]

Time Points: Pull samples for analysis at predetermined time points (e.g., 0, 3,6, 9, 12, 24
months).[12]

Analysis: Analyze the samples using a stability-indicating analytical method (typically HPLC)
to quantify the amount of benzyl carbamate remaining and to detect and quantify any
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degradation products.

o Forced Degradation: To understand potential degradation pathways, subject the compound
to stress conditions such as strong acid (e.g., 0.1 M HCI), strong base (e.g., 0.1 M NaOH),
oxidation (e.g., 3% H203), heat, and light.[13]

Visualizations

Caption: Workflow for determining compound solubility.

Caption: Overview of a typical stability testing program.

Conclusion

Benzyl carbamate is a stable solid with moderate solubility in water and good solubility in a
range of organic solvents. Its stability profile is characteristic of carbamates, showing resilience
to hydrolysis under neutral conditions but susceptibility to degradation under harsh acidic or
basic conditions. The provided experimental protocols offer a framework for researchers to
conduct their own detailed investigations into the solubility and stability of benzyl carbamate
and related compounds in specific formulations and environments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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